Effect of temperature on the surface free energy and acid–base properties of Gabapentin and Pregabalin drugs − a comparative study
RSC Advances Pub Date: 2015-06-01 DOI: 10.1039/C5RA03032C
Abstract
The surface energetics of Gabapentin (GBP) [2-[1-(aminomethyl) cyclohexyl] acetic acid] and Pregabalin (PGB) [(S)-3-(aminomethyl)-5-methylhexanoic acid] were studied using a surface energy analyzer (SEA); a new-generation inverse gas chromatography technique, in the temperature range of 298.15–323.15 K. The Lifshitz–van der Waals dispersive (γds) component of the surface energy was calculated using Schultz and Dorris-Gray methods. The specific free energy of adsorption (ΔGspa) and specific component of surface free energy (γsps) were determined using Schultz and Polarization methods. For both the drugs, the γds component of the surface energy was found to decrease with the increase in temperature. The γds component of the surface energy obtained for GBP and PGB surfaces suggested that GBP is slightly more energetically active than PGB. However, the PGB surface showed slightly higher γsps implying its more polar nature as compared to GBP. These drugs with different structures but identical functional groups (–NH2 and –COOH), were found to have a higher surface Lewis base parameter, (Kb), indicating predominately basic surfaces. Furthermore, the temperature dependence of the Lewis acid–base parameters for these drugs was attributed to the disruption of intramolecular hydrogen bonding at higher temperatures.
Recommended Literature
- [1] Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.
- [2] An automatic determination of thoria in thoria-urania mixtures
- [3] An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†
- [4] An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†
- [5] An anti-leakage liquid metal thermal interface material
- [6] An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†
- [7] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [8] An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders
- [9] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
- [10] An ionic liquid-based synergistic extraction strategy for rare earths†
Journal Name:RSC Advances
research_products
-
CAS no.: 89640-58-4